Cas no 2170842-08-5 (3-chloro-1-ethyl-4-nitro-1H-pyrazole)

• Product Name: 3-chloro-1-ethyl-4-nitro-1H-pyrazole
• CAS No: 2170842-08-5
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 6529168
• PubChem ID: 118270413
• Update Time: 2025-11-06

3-chloro-1-ethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-ethyl-4-nitro-1H-pyrazole
• 1H-Pyrazole, 3-chloro-1-ethyl-4-nitro-

• Inchi： 1S/C5H6ClN3O2/c1-2-8-3-4(9(10)11)5(6)7-8/h3H,2H2,1H3
• InChI Key： CRIFOUWLJKJLPS-UHFFFAOYSA-N
• SMILES： N1(CC)C=C([N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 175.0148541g/mol
• Monoisotopic Mass: 175.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 281.0±20.0 °C(Predicted)
• pka: -4.57±0.10(Predicted)

Additional information on 3-chloro-1-ethyl-4-nitro-1H-pyrazole

3-Chloro-1-ethyl-4-nitro-1H-pyrazole (CAS No. 2170842-08-5): A Comprehensive Overview

3-Chloro-1-ethyl-4-nitro-1H-pyrazole (CAS No. 2170842-08-5) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This nitro-substituted pyrazole derivative combines the reactivity of both nitro and chloro functional groups, making it a valuable intermediate in various synthetic pathways. With the increasing demand for customized chemical building blocks in pharmaceutical and agrochemical research, compounds like 3-chloro-1-ethyl-4-nitro-1H-pyrazole are becoming increasingly important in modern chemical synthesis.

The molecular structure of 3-chloro-1-ethyl-4-nitro-1H-pyrazole features a pyrazole core substituted at the 1-position with an ethyl group, at the 3-position with a chlorine atom, and at the 4-position with a nitro group. This specific arrangement of substituents creates a molecule with distinct electronic properties that influence its reactivity pattern. Researchers have noted that the presence of both electron-withdrawing groups (nitro and chloro) on the aromatic system makes this compound particularly interesting for nucleophilic aromatic substitution reactions, a topic frequently searched in chemical databases and academic literature.

In the context of current research trends, 3-chloro-1-ethyl-4-nitro-1H-pyrazole has been investigated as a potential precursor for the synthesis of various biologically active compounds. The pharmaceutical industry shows particular interest in such nitroaromatic building blocks for drug discovery programs, especially in the development of novel antimicrobial agents. Recent publications in medicinal chemistry journals have highlighted the importance of nitro-substituted heterocycles in addressing antibiotic resistance, one of the most pressing global health challenges today.

The synthesis of 3-chloro-1-ethyl-4-nitro-1H-pyrazole typically involves multi-step procedures starting from commercially available pyrazole derivatives. Modern synthetic approaches focus on improving yield and selectivity while minimizing environmental impact, aligning with the growing emphasis on green chemistry principles in industrial processes. Analytical characterization of this compound includes standard techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis, which are common search terms among chemistry professionals verifying compound purity and structure.

From a commercial perspective, the demand for 3-chloro-1-ethyl-4-nitro-1H-pyrazole has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in high-throughput screening programs. Suppliers typically offer this compound in various quantities, with purity specifications tailored to different research needs. The global market for such specialty chemicals is expected to grow significantly in the coming years, driven by expanding research budgets in both pharmaceutical and agricultural sectors.

Handling and storage of 3-chloro-1-ethyl-4-nitro-1H-pyrazole require standard laboratory safety precautions appropriate for organic compounds. Proper storage conditions typically recommend protection from moisture and light, with temperature control to ensure long-term stability. These handling considerations are frequently addressed in safety data sheets and are common concerns for researchers searching for information about this compound.

The future research directions for 3-chloro-1-ethyl-4-nitro-1H-pyrazole may include exploration of its coordination chemistry with transition metals, given the potential of pyrazole derivatives to act as ligands. Additionally, its application in material science, particularly in the development of functional materials with specific electronic properties, represents an emerging area of interest. These applications align well with current trends in materials research, where tailored molecular structures are increasingly important for advanced technological applications.

In conclusion, 3-chloro-1-ethyl-4-nitro-1H-pyrazole (CAS No. 2170842-08-5) represents a versatile chemical building block with significant potential across multiple research domains. Its unique combination of substituents offers numerous possibilities for chemical modification, making it valuable for both academic research and industrial applications. As synthetic methodologies continue to advance and new applications are discovered, the importance of such functionalized heterocyclic compounds in modern chemistry is likely to grow even further.